Cas no 6275-38-3 (3-methyl-2-[10-(3-methyloctahydroisoquinolin-2(1H)-yl)decyl]-1,2-dihydroisoquinoline)

• Product Name: 3-methyl-2-[10-(3-methyloctahydroisoquinolin-2(1H)-yl)decyl]-1,2-dihydroisoquinoline
• CAS No: 6275-38-3
• MF: C₃₀H₃₈BrN₂
• MW: 506.540127277374
• CID: 957661
• PubChem ID: 24184170
• Update Time: 2025-04-19

3-methyl-2-[10-(3-methyloctahydroisoquinolin-2(1H)-yl)decyl]-1,2-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[10-(3-methyloctahydroisoquinolin-2(1H)-yl)decyl]-1,2-dihydroisoquinoline
• 3-methyl-2-[10-(3-methylisoquinolin-2-ium-2-yl)decyl]isoquinolin-2-ium,bromide
• NSC-33436
• NSC33436
• 3-methyl-2-[10-(3-methylisoquinolin-2-ium-2-yl)decyl]isoquinolin-2-ium;bromide
• DTXSID50636833
• 6275-38-3

• Inchi： 1S/C30H38N2.BrH/c1-25-21-27-15-9-11-17-29(27)23-31(25)19-13-7-5-3-4-6-8-14-20-32-24-30-18-12-10-16-28(30)22-26(32)2;/h9-12,15-18,21-24H,3-8,13-14,19-20H2,1-2H3;1H/q+2;/p-1
• InChI Key： NYHVCDCHCGLUMP-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=C2C=CC=CC2=CC=1C)CCCCCCCCCC[N+]1C=C2C=CC=CC2=CC=1C

Computed Properties

• Exact Mass: 436.38204
• Monoisotopic Mass: 505.22184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 473
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 6.48